Cas no 1797658-55-9 (4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine)

• Product Name: 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine
• CAS No: 1797658-55-9
• MF: C₁₃H₂₁N₅O₃S
• MW: 327.402540922165
• CID: 6326061
• PubChem ID: 71807561
• Update Time: 2025-05-20

4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine
• 4-(5-(4-(methylsulfonyl)piperazin-1-yl)pyridazin-3-yl)morpholine
• 1797658-55-9
• 4-[5-(4-methylsulfonylpiperazin-1-yl)pyridazin-3-yl]morpholine
• F6438-1980
• AKOS024561585
• 4-[5-(4-METHANESULFONYLPIPERAZIN-1-YL)PYRIDAZIN-3-YL]MORPHOLINE

• Inchi： 1S/C13H21N5O3S/c1-22(19,20)18-4-2-16(3-5-18)12-10-13(15-14-11-12)17-6-8-21-9-7-17/h10-11H,2-9H2,1H3
• InChI Key： WUOIIADNAYEHRA-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C2=CN=NC(=C2)N2CCOCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 327.13651072g/mol
• Monoisotopic Mass: 327.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine

Introduction to 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine (CAS No. 1797658-55-9)

4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine, identified by its Chemical Abstracts Service (CAS) number 1797658-55-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines structural features from multiple chemical moieties, including a morpholine ring, a pyridazine core, and a piperazine moiety linked via a methanesulfonyl group. Such structural complexity often underpins its potential as a pharmacophore in drug discovery efforts.

The compound’s unique architecture positions it as a candidate for further exploration in the development of bioactive molecules. The presence of the piperazine unit, known for its role in various pharmacological activities, and the morpholine ring, which is frequently observed in bioavailable drugs, suggests that this molecule may exhibit promising biological properties. Additionally, the pyridazine scaffold is recognized for its utility in medicinal chemistry due to its ability to modulate biological targets effectively.

In recent years, there has been growing interest in designing molecules that incorporate multiple pharmacophoric elements to enhance binding affinity and selectivity. The combination of these three distinct moieties in 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine makes it an intriguing candidate for further investigation. The methanesulfonyl group not only contributes to the molecular weight but also influences the electronic properties of the molecule, potentially affecting its interactions with biological targets.

Current research trends in drug discovery emphasize the importance of rational drug design, where structural features are carefully tailored to optimize pharmacokinetic and pharmacodynamic profiles. The scaffold of 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine aligns well with these principles, as it integrates several known pharmacophores into a single entity. This approach can streamline the process of identifying lead compounds by leveraging preclinical data from related structures.

One notable aspect of this compound is its potential application in modulating neurological pathways. Both piperazine and morpholine derivatives have been extensively studied for their roles in central nervous system (CNS) drugs. The pyridazine core further enhances its candidacy by providing a scaffold that can interact with various neurotransmitter receptors and ion channels. Such interactions are critical for developing treatments for neurological disorders, including but not limited to depression, anxiety, and cognitive impairments.

The synthesis of 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are often employed to construct the complex framework efficiently. These techniques are essential for producing sufficient quantities of the compound for subsequent biological evaluation.

Beyond its potential therapeutic applications, this compound may also serve as a valuable intermediate in synthesizing more complex derivatives. By modifying specific functional groups or introducing additional moieties, chemists can generate libraries of analogs with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The role of computational chemistry in studying 4-5-(4-methanesulfonylpiperazin-1-yl)pyridazin-3-ylmorpholine cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes, assess interactions with biological targets, and optimize lead structures before experimental validation. These simulations provide insights into how the compound might behave within a biological system, guiding medicinal chemists toward more effective drug design strategies.

In conclusion,4-5-(4-methanesulfonylpiperazin-1-y l)pyridazin -3 -y lmorpholine (CAS No . 1797658 -55 -9) represents a promising entity in pharmaceutical research due to its intricate structure and potential biological activities . Its integration of well-studied pharmacophores positions it as a candidate for further exploration in drug discovery efforts . As research progresses , this compound may contribute significantly to the development of novel therapeutic agents targeting neurological disorders and other diseases .